Cas no 2172272-39-6 (1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one)

• Product Name: 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one
• CAS No: 2172272-39-6
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5934742
• PubChem ID: 165534061
• Update Time: 2025-10-29

1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one
• 2172272-39-6
• EN300-1289700
• 1-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-3,3-dimethylbutan-2-one

• Inchi： 1S/C11H15ClO2S/c1-11(2,3)9(13)7-15-6-8-4-5-10(12)14-8/h4-5H,6-7H2,1-3H3
• InChI Key： ZNRPSCIFYSIQTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C(C)(C)C)=O)O1

Computed Properties

• Exact Mass: 246.0481286g/mol
• Monoisotopic Mass: 246.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one

1-{(5-Chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one: A Comprehensive Overview

The compound with CAS No. 2172272-39-6, commonly referred to as 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organosulfur compounds, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one is characterized by a central ketone group (butan-2-one) substituted with a methylsulfanyl group attached to a 5-chlorofuran ring. This combination of functional groups imparts the molecule with interesting electronic and steric properties. The presence of the chlorinated furan moiety introduces additional complexity, making this compound a valuable subject for both fundamental and applied research.

Recent studies have highlighted the potential of this compound in the development of novel bioactive agents. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials with tailored optical and electronic properties. The sulfur-containing group in the molecule has been shown to play a critical role in mediating interactions with biological systems, making it a promising candidate for drug delivery systems and enzyme inhibitors.

In terms of synthesis, 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact.

The physical properties of this compound are equally intriguing. Its melting point and boiling point are influenced by the balance between the polar ketone group and the non-polar alkyl chains. These properties make it suitable for use in formulations requiring specific solubility profiles. Additionally, its stability under various conditions has been thoroughly investigated, ensuring its reliability in both laboratory and industrial settings.

From an applications perspective, 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. In agrochemistry, its ability to modulate plant growth processes has led to its exploration as a potential crop enhancer. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further investigations are needed to fully assess its impact on aquatic life and soil health.

In conclusion, 1-{(5-chlorofuran-2-yl)methylsulfanyl}-3,3-dimethylbutan-2-one is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in future innovations. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make even greater contributions to science and technology.